Cas no 760159-28-2 (1,11-Diamino-3,6,9-undecanetrione)

• Product Name: 1,11-Diamino-3,6,9-undecanetrione
• CAS No: 760159-28-2
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2101845
• Update Time: 2023-08-03

1,11-Diamino-3,6,9-undecanetrione Chemical and Physical Properties

Names and Identifiers

• 3,6,9-trioxaundecamethylenediamine
• 1,11-Diamino-3,6,9-undecanetrione

• Inchi： 1S/C11H20N2O3/c12-7-5-10(15)3-1-9(14)2-4-11(16)6-8-13/h1-8,12-13H2
• InChI Key： UHOJFNRGDRNXBG-UHFFFAOYSA-N
• SMILES： O=C(CCC(CCN)=O)CCC(CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 228
• Topological Polar Surface Area: 103